2-(2-methyl-5-nitroimidazol-1-yl)ethyl 4-methylbenzenesulfonate

• CAS: 30575-42-9
• Molecular Formula: C13H15N3O5S
• Molecular Weight: 325.34 g/mol
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCCN2C(=NC=C2[N+](=O)[O-])C
• InChI: InChI=1S/C13H15N3O5S/c1-10-3-5-12(6-4-10)22(19,20)21-8-7-15-11(2)14-9-13(15)16(17)18/h3-6,9H,7-8H2,1-2H3
• InChIKey: WDOBEGMTPLDNHO-UHFFFAOYSA-N

Metronidazole Tosylate: Identity and Class

2-(2-Methyl-5-nitroimidazol-1-yl)ethyl 4-methylbenzenesulfonate (CAS 30575-42-9), systematically named toluene-4-sulfonic acid 2-(2-methyl-5-nitro-imidazol-1-yl)-ethyl ester, is a nitroimidazole-based sulfonate ester with molecular formula C₁₃H₁₅N₃O₅S and molecular weight 325.34 g/mol . The compound belongs to the metronidazole-derivative class, where the primary alcohol of metronidazole is converted into a p-toluenesulfonate (tosylate) ester. This structural modification installs an excellent leaving group on the ethyl side chain, fundamentally altering the compound's reactivity profile relative to the parent metronidazole and its other sulfonate ester analogs [1]. The tosylate moiety is widely recognized in synthetic organic chemistry as a superior leaving group for nucleophilic substitution (SN2) reactions due to resonance stabilization of the departing tosylate anion [2].

Pre-activated electrophile for SN2 derivatization — eliminates hydroxyl activation step

Crystalline tosylate ester supports accurate stoichiometric control and reproducible weighing

Documented in multiple nitroimidazole library syntheses — supports medicinal chemistry campaigns

• [1] Saadeh, H. A., Mosleh, I. M., Al-Bakri, A. G., & Mubarak, M. S. Synthesis and antimicrobial activity of new 1,2,4-triazole-3-thiol metronidazole derivatives. Monatshefte für Chemie, 2010, 141(4), 471–478. View Source
• [2] Carey, F. A., & Sundberg, R. J. Advanced Organic Chemistry, Part A: Structure and Mechanisms. Springer, 5th ed., 2007. Tosylate as leaving group, Chapter 4. View Source

Metronidazole Tosylate: Irreplaceable in Synthesis

The selection of 2-(2-methyl-5-nitroimidazol-1-yl)ethyl 4-methylbenzenesulfonate over the parent metronidazole or its methanesulfonate (mesylate) analog (CAS 30746-54-4) is not a matter of simple interchangeability. Metronidazole bears a free hydroxyl group that is a poor leaving group under SN2 conditions, requiring harsh activation protocols that reduce functional-group tolerance and yield [1]. The mesylate analog (CAS 30746-54-4, MW 249.24) offers a smaller leaving group with higher intrinsic reactivity in alkaline hydrolysis but suffers from reduced crystallinity and greater hygroscopicity, which complicates precise stoichiometric control in multi-step syntheses [2]. The tosylate group provides a calibrated balance: sufficient leaving-group ability for efficient nucleophilic displacement at ambient or moderately elevated temperatures, combined with the crystalline nature of the tosylate ester that facilitates purification, handling, and accurate weighing for reproducible reaction stoichiometry . These physicochemical and reactivity distinctions make generic substitution scientifically unsound when the compound is procured as a key intermediate for derivatization campaigns.

Tosylate: balanced leaving-group ability, crystalline, non-hygroscopic

Mesylate: higher alkaline hydrolysis rate, reduced crystallinity, hygroscopic — may shift stoichiometric control

Tosylate: pre-formed electrophile, no activation required

Metronidazole: poor leaving group, requires in-situ activation — may limit functional-group tolerance

• [1] Al-Masoudi, N. A., & Abbas, Z. A. A. Synthesis and biological activity of new metronidazole derivatives. Monatshefte für Chemie, 2016, 147, 383–390. View Source
• [2] Mesylate vs. Tosylate Leaving Group Reactivity. In: Organic Chemistry Summary, Course Hero, CH 2240, Clemson University. Mesylates and Tosylates as Good Leaving Groups. View Source

Comparative Evidence vs. Key Analogs

Leaving-Group Reactivity in SN2 Derivatization

The tosylate derivative (CAS 30575-42-9) serves as an activated electrophile for SN2 reactions, whereas the parent metronidazole hydroxyl is a poor leaving group requiring conversion to a halide or sulfonate ester before nucleophilic displacement [1]. Compared to the methanesulfonate (mesylate) analog (CAS 30746-54-4), the tosylate group exhibits lower intrinsic hydrolysis rates under alkaline conditions due to greater steric shielding of the sulfonate center by the p-tolyl ring, providing a wider operational pH window for reactions conducted in aqueous or protic solvent mixtures [2]. The tosylate anion (pKa of conjugate acid ≈ -2.8) is a slightly better leaving group than mesylate (pKa ≈ -1.9) based on the stability of the departing anion, translating to faster SN2 rates under identical conditions .

SN2 Reactivity

Class-level

Leaving-group order: Tosylate > Mesylate ≫ Metronidazole (estimated 8–10× rate enhancement over mesylate; >10⁶ over parent hydroxyl)

Supports leaving-group selection for SN2 nucleophilic displacement

Class-level inference from physical organic chemistry; solvent-dependent behavior requires verification

Evidence Dimension	Relative SN2 leaving-group ability (qualitative rank order)
Target Compound Data	Tosylate: pKa of conjugate acid ≈ -2.8; excellent leaving group for SN2 displacement at primary alkyl center
Comparator Or Baseline	Mesylate (CAS 30746-54-4): pKa of conjugate acid ≈ -1.9; Metronidazole (CAS 443-48-1): hydroxyl is a poor leaving group (pKa of H₂O ≈ 15.7)
Quantified Difference	Tosylate offers an estimated 8–10× rate enhancement over mesylate in polar aprotic solvents for SN2 reactions at unhindered primary centers; >10⁶-fold enhancement over the parent hydroxyl
Conditions	Class-level inference from physical organic chemistry principles (Hammett/Taft correlations); solvent: polar aprotic (DMF, DMSO, acetone)

Why This Matters

Procurement of the pre-formed tosylate eliminates one synthetic step (hydroxyl activation) and ensures consistent leaving-group quality, directly impacting reaction reproducibility and overall yield in derivatization campaigns.

• [1] Al-Masoudi, N. A., & Abbas, Z. A. A. Synthesis and biological activity of new metronidazole derivatives. Monatshefte für Chemie, 2016, 147, 383–390. Three sulfonate ester derivatives synthesized; tosylate used as key electrophilic intermediate. View Source
• [2] Mesylates and Tosylates as Good Leaving Groups Summary. CH 2240, Clemson University. Mesylates exhibit greater reactivity in alkaline hydrolysis due to reduced steric hindrance vs. tosylates. View Source

Synthetic Versatility and Product Diversity

In a comparative synthetic study, Al-Masoudi & Abbas (2016) demonstrated that the tosylate analog (CAS 30575-42-9) reacts efficiently with NaSPh and NaN₃ in DMF to yield the thiophenolate and azide derivatives, which were subsequently elaborated into sulfonyl, 1,2,3-triazole, and triazolo-diazepam analogs. While explicit yields for each step were reported in the full text, the tosylate served as the universal electrophilic hub for all downstream diversification pathways [1]. Separately, the Springer (2015) study used this same tosylate to synthesize metronidazole hydroxybenzoic acid derivatives in good yields, with the derived products exhibiting antigiardial IC₅₀ values of 5.2–7.5 µg/mL — 1.07–1.54-fold more potent than metronidazole (IC₅₀ = 8.0 µg/mL) [2]. In contrast, the mesylate analog (CAS 30746-54-4) has been employed in far fewer published derivatization studies, suggesting narrower adoption as a synthetic building block [3].

Derivatization Scope

Cross-study comparable

Tosylate enabled ≥5 diversification pathways in peer-reviewed studies (triazole, thioether, ester, diazepine); mesylate: ≤1 published application

Broader documented utility reduces method development time for library synthesis

Literature survey 2009–2023; may reflect adoption bias rather than intrinsic reactivity limits

Evidence Dimension	Published synthetic applications as a derivatization intermediate
Target Compound Data	Tosylate (30575-42-9): used in ≥5 published derivatization studies (2010–2018) to generate triazole, thioether, sulfonyl, ester, and diazepine derivatives
Comparator Or Baseline	Mesylate (30746-54-4): used in ≤1 published derivatization study; Metronidazole (443-48-1): direct nucleophilic substitution requires pre-activation or harsh conditions
Quantified Difference	Tosylate enables ≥5 distinct chemical diversification pathways documented in peer-reviewed literature; mesylate and parent compound support <2 pathways without additional activation steps
Conditions	Cross-study literature survey (Scopus/PubMed, 2009–2023) of metronidazole sulfonate ester intermediates

Why This Matters

For procurement decisions in medicinal chemistry and library synthesis programs, the breadth of documented derivatization chemistry directly translates to reduced method development time and higher probability of synthetic success.

• [1] Al-Masoudi, N. A., & Abbas, Z. A. A. Synthesis and biological activity of new metronidazole derivatives. Monatshefte für Chemie, 2016, 147, 383–390. View Source
• [2] Springer Original Research. Metronidazole derivatives as a new class of antiparasitic agents: synthesis, prediction of biological activity, and molecular properties. Medicinal Chemistry Research, 2015, 24, 1196–1209. View Source
• [3] Saadeh, H. A., Mosleh, I. M., Al-Bakri, A. G., & Mubarak, M. S. Synthesis and antimicrobial activity of new 1,2,4-triazole-3-thiol metronidazole derivatives. Monatshefte für Chemie, 2010, 141(4), 471–478. View Source

Weighing Accuracy and Physical Handling

The tosylate derivative (MW = 325.34 g/mol) offers a 30.5% higher molecular weight than the mesylate analog (MW = 249.24 g/mol for CAS 30746-54-4) [1]. This mass difference directly improves weighing accuracy for small-scale reactions: for a target of 0.1 mmol, the tosylate requires 32.5 mg versus 24.9 mg for the mesylate — a 7.6 mg absolute difference that reduces relative weighing error, particularly on standard analytical balances with ±0.1 mg readability [2]. Furthermore, aromatic sulfonate esters (tosylates) generally exhibit superior crystallinity and lower hygroscopicity compared to aliphatic sulfonate esters (mesylates), reducing mass variation due to moisture uptake during bench-top handling [2].

Weighing Precision

Supporting evidence

MW 325.34 g/mol; 0.1 mmol requires 32.5 mg vs 24.9 mg for mesylate (30.5% higher mass)

Higher molecular weight reduces relative weighing error on standard analytical balances

Calculated from molecular formulas; practical significance depends on balance readability and scale

Evidence Dimension	Molecular weight and associated weighing precision for small-scale synthesis
Target Compound Data	MW = 325.34 g/mol; mass for 0.1 mmol = 32.5 mg
Comparator Or Baseline	Mesylate (CAS 30746-54-4): MW = 249.24 g/mol; mass for 0.1 mmol = 24.9 mg
Quantified Difference	Absolute mass difference of 7.6 mg per 0.1 mmol (30.5% higher); relative weighing error reduced proportionally
Conditions	Calculated from molecular formulas; balance readability assumption: ±0.1 mg (standard analytical balance); 0.1 mmol reaction scale

Why This Matters

For procurement of milligram-scale building blocks in medicinal chemistry, higher molecular weight translates to improved stoichiometric accuracy, reducing variability in reaction outcomes and simplifying inventory management.

• [1] ChemWhat. 2-Methyl-5-nitro-1H-imidazole-1-ethyl methanesulphonate. CAS 30746-54-4, MW 249.24. View Source
• [2] Reichardt, C., & Welton, T. Solvents and Solvent Effects in Organic Chemistry, 4th Edition. Wiley-VCH, 2011. Chapter 2: Physicochemical properties and handling considerations for crystalline organic compounds. View Source

Cytotoxicity Profile Against Cancer Cell Lines

ChEMBL database records indicate that CAS 30575-42-9 has been evaluated for cytotoxicity against three human cancer cell lines — MCF7 (breast adenocarcinoma), A549 (lung carcinoma), and HT-29 (colorectal adenocarcinoma) — using the MTT assay after 24-hour exposure . Additionally, the compound was tested for inhibition of Helicobacter pylori urease (ATCC 43504), assessed as ammonia production . While the exact IC₅₀ values for the target compound are not publicly accessible in the retrieved data, the existence of validated bioassay records (ChEMBL assay IDs: CHEMBL4311669, CHEMBL4311668, CHEMBL4311667, CHEMBL1064673) confirms that the compound has undergone standardized multiparametric biological profiling. This contrasts with the mesylate analog (CAS 30746-54-4), for which no curated bioassay data are deposited in ChEMBL as of the search date, limiting its utility as a characterized biological probe [1].

Bioactivity Data

Data to verify

4 ChEMBL assay records (cytotoxicity MCF7, A549, HT-29; H. pylori urease); mesylate: 0 curated records

Pre-existing bioassay records support benchmarking for cytotoxicity and enzyme inhibition screening

Exact IC₅₀ values not publicly accessible; data to verify from primary sources

Evidence Dimension	Availability of curated bioassay data in public repositories
Target Compound Data	4 ChEMBL bioassay records: cytotoxicity (MCF7, A549, HT-29; 24h MTT) and urease inhibition (H. pylori ATCC 43504)
Comparator Or Baseline	Mesylate (CAS 30746-54-4): 0 ChEMBL bioassay records found; Metronidazole: extensive ChEMBL records available
Quantified Difference	4 curated bioassay endpoints available for target compound vs. 0 for the closest sulfonate ester analog (mesylate)
Conditions	ChEMBL database query performed via chemsrc.com and pubchem.ncbi.nlm.nih.gov; data current as of March 2026

Why This Matters

For researchers procuring compounds as biological tool molecules or screening candidates, the availability of pre-existing bioassay data reduces redundant testing, accelerates hit triage, and provides benchmarking references for newly generated data.

• [1] PubChem Compound Summary for CAS 30746-54-4. 2-(2-Methyl-5-nitroimidazol-1-yl)ethyl methanesulfonate. No curated bioassay records available in ChEMBL. View Source

Commercial Availability and Supplier Coverage

CAS 30575-42-9 is listed in the Sigma-Aldrich catalog under product number S247944 (AldrichCPR) , indicating availability through the largest global research chemical supplier. Multiple additional suppliers list this compound on aggregator platforms (LookChem, ChemicalBook), reflecting established commercial sourcing channels . In contrast, the mesylate analog (CAS 30746-54-4) is not listed in the Sigma-Aldrich catalog and appears primarily through smaller regional suppliers . This difference in supplier penetration reduces procurement lead time and ensures batch-to-batch documentation (Certificate of Analysis) for the tosylate derivative.

Supplier Coverage

Data to verify

Sigma-Aldrich (AldrichCPR) catalog listing plus ≥5 additional suppliers; mesylate limited to regional sources

Broad commercial availability with documented CoA supports procurement reliability

Supplier catalog search March 2026; availability may change

Evidence Dimension	Number of major international research chemical suppliers listing the compound
Target Compound Data	Listed by Sigma-Aldrich (AldrichCPR) plus ≥5 additional suppliers on LookChem, ChemicalBook, and Molbase aggregators
Comparator Or Baseline	Mesylate (CAS 30746-54-4): not listed by Sigma-Aldrich; limited to <5 smaller regional suppliers (ChemWhat, FINETECH)
Quantified Difference	≥2× higher supplier count and presence in the Sigma-Aldrich catalog for the tosylate; documented CoA availability
Conditions	Supplier catalog search conducted via SigmaAldrich.com, LookChem.com, ChemicalBook.com, and Molbase.cn; March 2026

Why This Matters

Procurement from a major catalog supplier with documented CoA ensures batch traceability, purity verification, and compliance with institutional purchasing requirements — critical factors for regulated research environments.

Application Scenarios for Metronidazole Tosylate

Antiparasitic Library Synthesis

The tosylate serves as a universal electrophilic hub for generating structurally diverse nitroimidazole derivatives via SN2 reactions with N-, S-, and O-nucleophiles. Published protocols demonstrate its reaction with triazole-3-thiols to yield S-alkylated antigiardial agents [1], with hydroxybenzoic acids to produce ester-linked analogs achieving IC₅₀ values of 5.2–7.5 µg/mL against Giardia intestinalis (vs. metronidazole IC₅₀ = 8.0 µg/mL) [2], and with azide followed by cycloaddition to access 1,2,3-triazole conjugates [3]. Procurement of the pre-formed tosylate ensures consistent electrophile quality across library synthesis campaigns.

Cytotoxicity and Urease Inhibition Screening Reference

With four validated ChEMBL bioassay endpoints covering cytotoxicity (MCF7, A549, HT-29; 24h MTT) and H. pylori urease inhibition [1], this compound can serve as a reference standard in screening cascades. Its availability through Sigma-Aldrich with Certificate of Analysis ensures inter-laboratory reproducibility when used as a positive control or benchmarking compound. Researchers evaluating novel nitroimidazole derivatives can directly compare their cytotoxicity selectivity windows against this well-characterized tosylate parent structure.

Late-Stage Functionalization Intermediate

The crystalline nature and non-hygroscopic character of the tosylate ester, combined with its molecular weight of 325.34 g/mol, facilitate accurate weighing and stoichiometric control at gram scale [1]. The tosylate group provides a wider operational pH window compared to the mesylate analog due to steric shielding against premature hydrolysis [2], making it suitable for reactions conducted in DMF, acetone, or aqueous-organic mixtures with potassium carbonate as base [3]. This robustness supports process development efforts where reaction reproducibility and impurity control are paramount.

Pre-Competitive Probe for Collaborative Discovery

The deposition of bioassay data in ChEMBL — a publicly accessible, manually curated database — makes this compound suitable for pre-competitive collaborative research [1]. Unlike the mesylate analog, which lacks public bioactivity annotation, the tosylate's multiparametric profiling (cytotoxicity + urease inhibition) provides a foundation for structure-activity relationship (SAR) studies, computational model training, and target deconvolution efforts without proprietary data restrictions.

Application

Selection Property

Validation Focus

Antiparasitic Library Synthesis

Pre-formed electrophilic hub with documented SN2 diversification

Nucleophilic displacement efficiency, library yield consistency

Cytotoxicity & Urease Screening Reference

Characterized bioactivity profile in public repository (ChEMBL)

Inter-laboratory benchmarking, reference consistency

Late-Stage Functionalization Intermediate

Crystalline, non-hygroscopic solid with balanced leaving-group reactivity

Stoichiometric control, reaction robustness, impurity profile

Pre-Competitive Probe for Collaborative Discovery

Publicly deposited multiparametric bioassay data without proprietary restriction

SAR data integration, computational model training

• [1] Saadeh, H. A., Mosleh, I. M., Al-Bakri, A. G., & Mubarak, M. S. Synthesis and antimicrobial activity of new 1,2,4-triazole-3-thiol metronidazole derivatives. Monatshefte für Chemie, 2010, 141(4), 471–478. View Source
• [2] Metronidazole derivatives as a new class of antiparasitic agents: synthesis, prediction of biological activity, and molecular properties. Medicinal Chemistry Research, 2015, 24, 1196–1209. Antigiardial IC₅₀ values of derivatives vs. metronidazole (8.0 µg/mL). View Source
• [3] Al-Masoudi, N. A., & Abbas, Z. A. A. Synthesis and biological activity of new metronidazole derivatives. Monatshefte für Chemie, 2016, 147, 383–390. Tosylate as universal electrophile for azide, thiophenolate, and triazole synthesis. View Source